Cas no 53277-47-7 (methyl 2-chloro-6-methylpyridine-3-carboxylate)

• Product Name: methyl 2-chloro-6-methylpyridine-3-carboxylate
• CAS No: 53277-47-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD07374919
• CID: 365790
• PubChem ID: 13055804
• Update Time: 2025-06-08

methyl 2-chloro-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-methylnicotinate
• 2-Chloro-6-methyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylicacid, 2-chloro-6-methyl-, methyl ester
• Methyl 4-chloro-6-methylnicotinate
• 2-chloro-6-methyl-3-pyridinecarboxylic acid methyl ester
• 3-carbomethoxy-2-chloro-6-methylpyridine
• CL0086
• methyl 2-chloro-6-methylnicotinoate
• methyl 6-methyl-2-chloropyridine-3-carboxylate
• Methyl 2-chloro-6-methylpyridine-3-carboxylate
• DTXSID80516619
• 3-Pyridinecarboxylic acid, 2-chloro-6-methyl-, methyl ester
• SY041709
• SCHEMBL334079
• AMY9326
• 2-Chloro-6-methyl-3-pyridinecarboxylic acid, methyl ester
• methyl 2-chloro-6-methyl-nicotinate
• Methyl2-chloro-6-methylnicotinate
• methyl 2-chloro-6-methyl-3-pyridinecarboxylate
• AC-23242
• AKOS015851497
• MFCD11845763
• FT-0646292
• 2-Chloro-6-methylnicotinic acid methyl ester
• AS-5555
• 53277-47-7
• Z794649992
• EN300-1704183
• CS-W022805
• SHKDOGHJQHIIRD-UHFFFAOYSA-N
• J-521994
• methyl-2-chloro-6-methylnicotinate
• METHYL6-METHYL-2-CHLOROPYRIDINE-3-CARBOXYLATE
• SB12719
• DB-071654
• methyl 2-chloro-6-methylpyridine-3-carboxylate

• MDL： MFCD07374919
• Inchi： 1S/C8H8ClNO2/c1-5-3-4-6(7(9)10-5)8(11)12-2/h3-4H,1-2H3
• InChI Key： SHKDOGHJQHIIRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=CC(C)=N1

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.247
• Melting Point: 27-28 ºC
• Boiling Point: 253 ºC
• Flash Point: 107 ºC
• PSA: 39.19000
• LogP: 1.83000

methyl 2-chloro-6-methylpyridine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on methyl 2-chloro-6-methylpyridine-3-carboxylate

Methyl 2-Chloro-6-methylpyridine-3-carboxylate (CAS No. 53277-47-7): An Overview of Its Synthesis, Properties, and Applications

Methyl 2-chloro-6-methylpyridine-3-carboxylate (CAS No. 53277-47-7) is a versatile organic compound that has gained significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom and a methyl group, as well as an ester functional group. The combination of these functionalities imparts a range of interesting properties that make it a valuable intermediate in various synthetic pathways.

The synthesis of methyl 2-chloro-6-methylpyridine-3-carboxylate has been extensively studied, and several methods have been reported in the literature. One common approach involves the esterification of 2-chloro-6-methylpyridine-3-carboxylic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another method involves the direct alkylation of 2-chloro-6-methylpyridine with methyl chloroformate, followed by hydrolysis and subsequent esterification.

The physical and chemical properties of methyl 2-chloro-6-methylpyridine-3-carboxylate are crucial for its applications. It is a colorless to pale yellow liquid with a molecular weight of 198.65 g/mol. The compound exhibits good solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its melting point is around -10°C, and it has a boiling point of approximately 180°C at reduced pressure. The presence of the chlorine atom and the ester group contributes to its reactivity and makes it suitable for various chemical transformations.

In the pharmaceutical industry, methyl 2-chloro-6-methylpyridine-3-carboxylate has found applications as an intermediate in the synthesis of several bioactive compounds. For instance, it can be used to prepare derivatives that exhibit anti-inflammatory, antiviral, and anticancer activities. Recent studies have shown that certain derivatives of this compound possess potent inhibitory effects on specific enzymes involved in disease pathways. These findings have opened up new avenues for drug discovery and development.

One notable application of methyl 2-chloro-6-methylpyridine-3-carboxylate is in the synthesis of agrochemicals. The compound serves as a key building block for the preparation of herbicides and insecticides that are effective against a wide range of pests and weeds. Its ability to form stable complexes with metal ions also makes it useful in the development of metal-based agrochemicals with enhanced efficacy and reduced environmental impact.

In materials science, methyl 2-chloro-6-methylpyridine-3-carboxylate has been explored for its potential use in the synthesis of functional polymers and coatings. The presence of the pyridine ring provides electronic conjugation, which can be exploited to design materials with specific optical and electronic properties. For example, polymers derived from this compound have shown promise in applications such as photovoltaic devices and sensors.

The safety profile of methyl 2-chloro-6-methylpyridine-3-carboxylate is an important consideration for its industrial use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials to ensure stability and prevent degradation.

In conclusion, methyl 2-chloro-6-methylpyridine-3-carboxylate (CAS No. 53277-47-7) is a multifunctional compound with a wide range of applications in chemistry, pharmaceuticals, agrochemicals, and materials science. Its unique structure and properties make it an attractive intermediate for various synthetic processes. Ongoing research continues to uncover new possibilities for its use in developing innovative products and technologies.